N-(2,4-dimethylphenyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide
• InChI: InChI=1S/C19H23NO3/c1-13-6-8-16(15(3)10-13)20(4)19(21)12-23-17-9-7-14(2)11-18(17)22-5/h6-11H,12H2,1-5H3
• InChI Key: MNHKBCKEVNKWPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N(C)C(=O)COC2=C(C=C(C=C2)C)OC)C
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(2,4-dimethylphenyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide, also known as DMMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMMA belongs to the class of compounds known as amides, which have a wide range of biological activities.

Mechanism of Action

The precise mechanism of action of N-(2,4-dimethylphenyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in the inflammatory response. This leads to a reduction in the production of pro-inflammatory molecules, which can help to alleviate inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-(2,4-dimethylphenyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide can reduce inflammation in animal models of arthritis and inflammatory bowel disease. It has also been shown to have analgesic properties, which may make it useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,4-dimethylphenyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide is that it is relatively easy to synthesize in the laboratory using commercially available starting materials. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several potential future directions for research on N-(2,4-dimethylphenyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide. One area of interest is its potential use in the treatment of cancer. Studies have shown that N-(2,4-dimethylphenyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide can inhibit the growth of cancer cells in vitro, and further research is needed to determine its effectiveness in animal models and humans. Another potential area of research is the development of new synthetic routes to N-(2,4-dimethylphenyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide that are more efficient and environmentally friendly. Finally, more research is needed to fully understand the mechanism of action of N-(2,4-dimethylphenyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide and its effects on different biological systems.

Synthesis Methods

N-(2,4-dimethylphenyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide can be synthesized using a multistep reaction starting from commercially available starting materials. The synthesis involves the use of a variety of reagents and solvents, and the reaction conditions need to be carefully controlled to obtain high yields of the desired product.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-(2-methoxy-4-methylphenoxy)-N-methylacetamide has been the subject of several studies that have investigated its potential therapeutic applications. One area of research has focused on its anti-inflammatory properties, which may make it useful in the treatment of conditions such as arthritis and inflammatory bowel disease.